Rupatadine-d4Fumarate
Rupatadine-d4Fumarate
Brand Name:
Vulcanchem
CAS No.:
1795153-63-7
VCID:
VC0134043
InChI:
InChI=1S/C26H26ClN3.C4H4O4/c1-18-13-19(16-28-15-18)17-30-11-8-20(9-12-30)25-24-7-6-23(27)14-22(24)5-4-21-3-2-10-29-26(21)25;5-3(6)1-2-4(7)8/h2-3,6-7,10,13-16H,4-5,8-9,11-12,17H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i11D2,12D2;
SMILES:
CC1=CC(=CN=C1)CN2CCC(=C3C4=C(CCC5=C3N=CC=C5)C=C(C=C4)Cl)CC2.C(=CC(=O)O)C(=O)O
Molecular Formula:
C30H30ClN3O4
Molecular Weight:
536.061
Rupatadine-d4Fumarate
CAS No.: 1795153-63-7
Cat. No.: VC0134043
Molecular Formula: C30H30ClN3O4
Molecular Weight: 536.061
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1795153-63-7 |
|---|---|
| Molecular Formula | C30H30ClN3O4 |
| Molecular Weight | 536.061 |
| IUPAC Name | (E)-but-2-enedioic acid;13-chloro-2-[2,2,6,6-tetradeuterio-1-[(5-methylpyridin-3-yl)methyl]piperidin-4-ylidene]-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene |
| Standard InChI | InChI=1S/C26H26ClN3.C4H4O4/c1-18-13-19(16-28-15-18)17-30-11-8-20(9-12-30)25-24-7-6-23(27)14-22(24)5-4-21-3-2-10-29-26(21)25;5-3(6)1-2-4(7)8/h2-3,6-7,10,13-16H,4-5,8-9,11-12,17H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/i11D2,12D2; |
| Standard InChI Key | JYBLCDXVHQWMSU-IKABZUPCSA-N |
| SMILES | CC1=CC(=CN=C1)CN2CCC(=C3C4=C(CCC5=C3N=CC=C5)C=C(C=C4)Cl)CC2.C(=CC(=O)O)C(=O)O |
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